Cas no 314251-01-9 (ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-amido)thiophene-3-carboxylate)

• Product Name: ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-amido)thiophene-3-carboxylate
• CAS No: 314251-01-9
• MF: C₁₈H₂₁NO₃S₂
• MW: 363.494242429733
• CID: 6198609
• PubChem ID: 7120695
• Update Time: 2025-05-28

ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-amido)thiophene-3-carboxylate
• F0708-0333
• ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-carbonylamino)thiophene-3-carboxylate
• 314251-01-9
• ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamido)thiophene-3-carboxylate
• Oprea1_798431
• AKOS002226758

• Inchi： 1S/C18H21NO3S2/c1-4-22-18(21)15-10(2)11(3)24-17(15)19-16(20)13-9-23-14-8-6-5-7-12(13)14/h9H,4-8H2,1-3H3,(H,19,20)
• InChI Key： BTEGQTLQJRKBRZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=C(C(=O)OCC)C(C)=C(C)S2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 363.09628588g/mol
• Monoisotopic Mass: 363.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-amido)thiophene-3-carboxylate

Comprehensive Analysis of Ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-amido)thiophene-3-carboxylate (CAS No. 314251-01-9)

The compound ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-amido)thiophene-3-carboxylate (CAS No. 314251-01-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the thiophene and benzothiophene moieties, make it a valuable intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its potential applications in kinase inhibition and small-molecule therapeutics, aligning with current trends in precision medicine.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The ethyl ester group in the molecule offers versatility for further functionalization, while the 4,5-dimethylthiophene core contributes to its stability. Recent studies highlight its role in modulating enzyme activity, especially in the context of inflammatory pathways—a hot topic in autoimmune disease research. The tetrahydrobenzothiophene fragment is also being explored for its electron-rich properties, which are crucial for designing organic semiconductors.

From an industrial perspective, CAS 314251-01-9 is often discussed in forums focusing on scalable synthesis and green chemistry. Optimizing its production with catalytic methods or microwave-assisted reactions aligns with the global push for sustainable manufacturing. Analytical techniques like HPLC and NMR are essential for quality control, as impurities can affect its performance in downstream applications. Notably, its logP value and solubility profile are frequently queried by formulators working on drug delivery systems.

In the realm of intellectual property, patents involving ethyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-amido)thiophene-3-carboxylate often cite its utility in combination therapies or as a prodrug precursor. This resonates with the growing demand for multitarget agents in oncology and metabolic disorders. Additionally, computational chemists leverage molecular docking studies to predict its interactions with protein targets, a methodology dominating AI-driven drug design discussions.

Safety and regulatory aspects of CAS 314251-01-9 are another focal point. While not classified as hazardous, proper handling protocols for fine chemicals are emphasized in SDS documentation. Environmental persistence data and biodegradability metrics are increasingly requested by stakeholders adhering to REACH and FDA guidelines, reflecting broader ecological concerns.

Future research directions may explore its structure-activity relationships (SAR) through high-throughput screening or its integration into nanocarrier systems for enhanced bioavailability. As the scientific community prioritizes fragment-based drug design, this compound’s modular architecture positions it as a compelling candidate for lead optimization pipelines.